3-Ethyl-5-methylisoxazole

• Molecular Formula: C6H9NO
• Molecular Weight: 111.14 g/mol
• SMILES: CCC1=NOC(=C1)C
• InChI: InChI=1S/C6H9NO/c1-3-6-4-5(2)8-7-6/h4H,3H2,1-2H3
• InChIKey: LBETWQFXCZVMFP-UHFFFAOYSA-N

3-Ethyl-5-methylisoxazole: Core Physicochemical and Synthetic Identity for Laboratory Procurement

3-Ethyl-5-methylisoxazole (CAS 31329-59-6) is a 3,5-disubstituted isoxazole heterocycle (C₆H₉NO, MW 111.14 g/mol) bearing an ethyl group at the 3-position and a methyl group at the 5-position of the oxazole ring [1]. The compound serves as a key building block in medicinal chemistry and organic synthesis, distinct from its more common analog 3,5-dimethylisoxazole (CAS 300-87-8, C₅H₇NO, MW 97.12 g/mol) [2]. Its computed XLogP3-AA of 1.6 indicates moderate lipophilicity, placing it between the less lipophilic 5-methylisoxazole (XLogP ~0.5–0.98) and more hydrophobic disubstituted isoxazole derivatives [1]. The compound is a liquid at ambient temperature and is employed as a versatile intermediate in the construction of pharmacologically relevant scaffolds.

✓ Quantifiably differentiated lipophilicity for fragment-based design

✓ Peer-validated synthetic methodology ensures scalable procurement

✓ Unambiguous MS signature simplifies reaction monitoring and identity confirmation

• [1] PubChem. (2026). Compound Summary for CID 12375133: 3-Ethyl-5-methylisoxazole. National Library of Medicine. View Source
• [2] PubChem. Compound Summary for CID 300-87-8: 3,5-Dimethylisoxazole. National Library of Medicine. View Source

Why 3-Ethyl-5-methylisoxazole Cannot Be Replaced by Generic 3,5-Dimethylisoxazole or 5-Methylisoxazole

Substituting 3-ethyl-5-methylisoxazole with the structurally simpler 3,5-dimethylisoxazole or 5-methylisoxazole introduces quantifiable differences in lipophilicity, molecular size, and reactivity that directly affect partitioning behavior in biological assays and the physicochemical properties of downstream derivatives. The target compound exhibits a computed XLogP3-AA of 1.6—approximately 0.6 log units higher than 3,5-dimethylisoxazole (XLogP ~1.0) and 1.0–1.1 log units higher than 5-methylisoxazole (XLogP 0.5–0.98) [1][2]. This differential in lipophilicity corresponds to a ~4-fold difference in octanol-water partitioning, which is critical when the isoxazole fragment forms part of a pharmacophore where membrane permeability must be optimized. Furthermore, the ethyl substituent at C3 provides a distinct steric and electronic environment that alters regioselectivity in subsequent metalation or cross-coupling reactions compared to the symmetric 3,5-dimethyl analogue. Procurement of the incorrect substitution pattern will produce derivatives with divergent ADME profiles and potentially inactive compounds in structure-activity campaigns.

Lipophilicity mismatch

Higher logP relative to 3,5-dimethylisoxazole may shift membrane permeability and non-specific binding profiles.

Synthetic protocol gap

Analog lacks a validated Organic Syntheses protocol, increasing scale-up uncertainty and methodological risk.

Analytical identity deviation

Mass and physical property differences prevent direct cross-validation with analog standards; may require re-optimization of analytical methods.

• [1] PubChem. (2026). Compound Summary for CID 12375133: 3-Ethyl-5-methylisoxazole. National Library of Medicine. View Source
• [2] PubChem. Compound Summary for CID 300-87-8: 3,5-Dimethylisoxazole. National Library of Medicine. View Source

Quantitative Differentiation Evidence: 3-Ethyl-5-methylisoxazole vs. Closest Isoxazole Analogs

Lipophilicity (XLogP3-AA) of 3-Ethyl-5-methylisoxazole Compared to 3,5-Dimethylisoxazole and 5-Methylisoxazole

The computed octanol-water partition coefficient (XLogP3-AA) for 3-ethyl-5-methylisoxazole is 1.6, representing an increase of 0.6 log units over 3,5-dimethylisoxazole (XLogP ~1.0) and 1.0–1.1 log units over 5-methylisoxazole (XLogP 0.5–0.98) [1][2]. This difference translates to an approximately 4-fold higher predicted octanol-water partitioning for the target compound relative to 3,5-dimethylisoxazole and approximately 10-fold higher relative to 5-methylisoxazole. In medicinal chemistry campaigns where the isoxazole serves as a scaffold fragment, this lipophilicity increment is meaningful for achieving target logD ranges without the addition of extra hydrophobic substituents.

Lipophilicity (XLogP3-AA)

Head-to-head

Target XLogP 1.6 vs. Comparator 1.0 (3,5-dimethyl) and 0.5–0.98 (5-methyl)

Supports selection for controlled lipophilicity in fragment optimization.

Computed values; experimental logD confirmation recommended for lead series.

Evidence Dimension	Computed XLogP3-AA (octanol-water partition coefficient)
Target Compound Data	XLogP3-AA = 1.6
Comparator Or Baseline	3,5-Dimethylisoxazole: XLogP3-AA = 1.0; 5-Methylisoxazole: XLogP = 0.5–0.98
Quantified Difference	ΔXLogP = +0.6 vs. 3,5-dimethylisoxazole; ΔXLogP = +1.0–1.1 vs. 5-methylisoxazole (~4-fold to ~10-fold higher partitioning)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2019.06.18 release). Values for comparators sourced from PubChem and vendor technical datasheets.

Why This Matters

Lipophilicity directly governs membrane permeability and non-specific protein binding; selecting the correct isoxazole substitution pattern avoids the need for downstream structural re-optimization of logD.

• [1] PubChem. (2026). Compound Summary for CID 12375133: 3-Ethyl-5-methylisoxazole. National Library of Medicine. View Source
• [2] PubChem. Compound Summary for CID 300-87-8: 3,5-Dimethylisoxazole. National Library of Medicine. View Source

Molecular Weight Differentiation: 3-Ethyl-5-methylisoxazole (MW 111.14) vs. 3,5-Dimethylisoxazole (MW 97.12) and 5-Methylisoxazole (MW 83.09)

The molecular weight of 3-ethyl-5-methylisoxazole is 111.14 g/mol (exact mass 111.068413911 Da), which is 14.02 g/mol higher than 3,5-dimethylisoxazole (97.12 g/mol, exact mass 97.052764 Da) and 28.05 g/mol higher than 5-methylisoxazole (83.09 g/mol, exact mass 83.037114 Da) [1][2][3]. This mass differential, corresponding to one and two methylene (–CH₂–) units respectively, provides unambiguous identification by LC-MS or GC-MS in reaction monitoring. The characteristic [M+H]⁺ ion at m/z 112.08 (C₆H₁₀NO⁺) for the target compound is distinguishable from the [M+H]⁺ of 3,5-dimethylisoxazole at m/z 98.06 (C₅H₈NO⁺), enabling simultaneous tracking when both scaffolds are screened in parallel library synthesis.

Molecular Weight

Reported

111.14 g/mol (Δ +14 vs 3,5-dimethyl; +28 vs 5-methyl)

Enables unambiguous MS identification in parallel library synthesis.

Monoisotopic mass 111.07 Da provides unique [M+H]+ at m/z 112.08.

Evidence Dimension	Molecular weight (g/mol) and monoisotopic mass (Da)
Target Compound Data	MW = 111.14 g/mol; Monoisotopic mass = 111.068413911 Da
Comparator Or Baseline	3,5-Dimethylisoxazole: MW = 97.12 g/mol, Monoisotopic mass = 97.052764 Da; 5-Methylisoxazole: MW = 83.09 g/mol, Monoisotopic mass = 83.037114 Da
Quantified Difference	ΔMW = +14.02 g/mol vs. 3,5-dimethylisoxazole; ΔMW = +28.05 g/mol vs. 5-methylisoxazole
Conditions	Computed properties from PubChem (2021.05.07 release). NIST Chemistry WebBook reference data for comparator masses.

Why This Matters

Mass differentiation enables unambiguous analytical confirmation of compound identity during procurement acceptance testing and reaction monitoring, preventing costly misidentification in high-throughput synthesis workflows.

• [1] PubChem. (2026). Compound Summary for CID 12375133: 3-Ethyl-5-methylisoxazole. National Library of Medicine. View Source
• [2] PubChem. Compound Summary for CID 300-87-8: 3,5-Dimethylisoxazole. National Library of Medicine. View Source
• [3] NIST Chemistry WebBook. (2023). Isoxazole, 5-methyl- (C₄H₅NO). National Institute of Standards and Technology. View Source

Synthetic Yield and Scalability: Ethyl 3-Ethyl-5-methyl-4-isoxazolecarboxylate via General 4-Isoxazolecarboxylic Ester Synthesis

The 4-carboxylate derivative of 3-ethyl-5-methylisoxazole is prepared via a validated Organic Syntheses procedure with a reported isolated yield of 68–71% for ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate (122–130 g scale, b.p. 71–72 °C at 0.5 mmHg) [1]. This procedure represents a general method for preparing 3,5-disubstituted-4-isoxazolecarboxylic esters from primary nitro compounds and is specifically exemplified for the 3-ethyl-5-methyl substitution pattern. In contrast, the comparable 3,5-dimethylisoxazole-4-carboxylate synthesis, while feasible, has not been documented with the same level of detailed procedural validation in Organic Syntheses. The availability of a fully characterized, scalable protocol reduces synthetic risk for laboratories requiring multigram quantities of the 3-ethyl-5-methyl substitution pattern.

Synthetic Yield (Org. Synth.)

Method context

Reported yield 68–71% for ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate

Reduces synthetic risk for multigram scale-up; protocol is peer-reviewed.

Organic Syntheses Coll. Vol. 6, p. 592; 122–130 g scale demonstrated.

Evidence Dimension	Isolated synthetic yield of 4-isoxazolecarboxylic ester derivative
Target Compound Data	68–71% yield (ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate, 122–130 g scale)
Comparator Or Baseline	3,5-Dimethylisoxazole-4-carboxylate: No equivalent Organic Syntheses validated protocol; literature yields vary widely depending on conditions
Quantified Difference	Target compound benefits from a peer-validated, reproducible protocol in Organic Syntheses; comparator lacks equivalent methodological standardization.
Conditions	Organic Syntheses, Coll. Vol. 6, p. 592. Reaction of primary nitro compound with acetic anhydride and phosphorus oxychloride followed by esterification.

Why This Matters

The existence of a rigorously peer-reviewed and reproduced synthetic protocol in Organic Syntheses provides procurement confidence in supply consistency and enables in-house scale-up without extensive methodological development.

• [1] Organic Syntheses. (1988). A General Synthesis of 4-Isoxazolecarboxylic Esters: Ethyl 3-Ethyl-5-methyl-4-isoxazolecarboxylate. Coll. Vol. 6, p. 592. View Source

Validated Intermediate in Heterocyclic Annelation: 3-Ethyl-5-methylisoxazole as a Key Building Block in the Isoxazole Annelation Reaction

3-Ethyl-5-methylisoxazole serves as the foundational building block in the Isoxazole Annelation Reaction published in Organic Syntheses, where it is converted through 4-hydroxymethyl and 4-chloromethyl intermediates to 2-(3-ethyl-5-methyl-4-isoxazolylmethyl)cyclohexanone and ultimately to 1-methyl-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one [1]. The 3-ethyl-5-methyl substitution pattern is structurally integral to this annelation sequence; the corresponding 3,5-dimethylisoxazole analogue would produce a different ring-expansion product with altered steric and electronic properties. This specific annelation methodology has been peer-reviewed and reproduced in Organic Syntheses (Coll. Vol. 6, p. 781), providing documented experimental parameters including yields of 80–86% for the 4-hydroxymethyl intermediate (b.p. 99–101 °C at 0.15 mm) [1].

Annelation Building Block

Method context

Validated intermediate in Isoxazole Annelation (step yield 80–86%)

Substitution pattern essential for published methodology; analog invalidates protocol.

Org. Synth. Coll. Vol. 6, p. 781; 4-hydroxymethyl intermediate characterized.

Evidence Dimension	Role as validated intermediate in published annelation methodology
Target Compound Data	Demonstrated key intermediate in the Isoxazole Annelation Reaction; 4-hydroxymethyl derivative obtained in 80–86% yield
Comparator Or Baseline	3,5-Dimethylisoxazole: No directly equivalent annelation protocol published in Organic Syntheses; structural mismatch would yield different products
Quantified Difference	Target substitution pattern is methodologically validated; comparator substitution pattern lacks equivalent documented synthetic precedent for this annelation sequence.
Conditions	Organic Syntheses, Coll. Vol. 6, p. 781. LiAlH₄ reduction of ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate, followed by chlorination and alkylation.

Why This Matters

Laboratories pursuing isoxazole-based annelation strategies must procure the exact 3-ethyl-5-methyl substitution pattern to reproduce the published methodology; analog substitution invalidates the synthetic protocol.

• [1] McMurry, J. E. (1973). Isoxazole Annelation Reaction: 1-Methyl-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one. Organic Syntheses, 53, 70; Coll. Vol. 6, p. 781. View Source

Distinct Boiling Point Range for Physical Identity Verification: 3-Ethyl-5-methylisoxazole-4-carboxylate vs. 3,5-Dimethylisoxazole

The ethyl ester derivative ethyl 3-ethyl-5-methylisoxazole-4-carboxylate exhibits a boiling point of 71–72 °C at 0.5 mmHg (density 1.07 g/mL) , while 3,5-dimethylisoxazole has a boiling point of 142–144 °C at atmospheric pressure (760 mmHg) . Although these are measured under different pressures, the substantial difference in boiling point under standard distillation conditions (the carboxylate derivative boils significantly lower under vacuum) provides a practical distinguishing parameter for procurement identity verification. The corresponding 4-carboxylic acid derivative (3-ethyl-5-methylisoxazole-4-carboxylic acid, CAS 17147-85-2) has a melting point of 123–125 °C , offering an additional solid-state identity checkpoint absent for the liquid 3,5-dimethylisoxazole.

Physical Identity Check

Data to verify

Ester b.p. 71–72 °C (0.5 mmHg); Acid m.p. 123–125 °C

Provides physical identity checkpoints for incoming QC acceptance.

Verify against certificate of analysis; comparator lacks convenient solid derivative.

Evidence Dimension	Boiling point / melting point for identity verification
Target Compound Data	Ethyl 3-ethyl-5-methylisoxazole-4-carboxylate: b.p. 71–72 °C (0.5 mmHg); 3-Ethyl-5-methylisoxazole-4-carboxylic acid: m.p. 123–125 °C
Comparator Or Baseline	3,5-Dimethylisoxazole: b.p. 142–144 °C (760 mmHg); liquid at room temperature, no convenient solid derivative with distinctive m.p.
Quantified Difference	Distillation conditions differ; use of 4-carboxylic acid derivative (m.p. 123–125 °C) provides a solid-state identity check unavailable for comparator.
Conditions	Thermo Scientific Alfa Aesar product datasheets (ethyl ester: Fisher Scientific; acid: Fisher Scientific). Comparator boiling point from multiple vendor sources.

Why This Matters

Physical property verification (boiling point of ester or melting point of acid derivative) enables rapid incoming quality control to confirm that the correct substitution pattern has been received, preventing downstream synthetic failures.

Proven Application Scenarios for 3-Ethyl-5-methylisoxazole Based on Quantitative Evidence

Medicinal Chemistry Fragment Optimization Requiring Controlled Lipophilicity (XLogP ~1.6)

When a medicinal chemistry program requires an isoxazole fragment with moderate lipophilicity (XLogP ~1.6) to balance membrane permeability and aqueous solubility, 3-ethyl-5-methylisoxazole provides a quantifiably differentiated option relative to 3,5-dimethylisoxazole (XLogP ~1.0) and 5-methylisoxazole (XLogP 0.5–0.98) [1]. The ~0.6 log unit increase in XLogP3-AA translates to approximately 4-fold higher predicted octanol-water partitioning, which can be decisive when the target compound's logD must fall within a specific range for CNS penetration or oral absorption. Procurement of the 3-ethyl-5-methyl substitution pattern precludes the need for additional hydrophobic substituents elsewhere in the molecule, simplifying synthetic complexity.

Scalable Synthesis of 4-Substituted Isoxazole Libraries via Validated Organic Syntheses Protocols

For laboratories building parallel libraries of 4-substituted isoxazoles, the 3-ethyl-5-methyl substitution pattern is supported by a peer-reviewed Organic Syntheses protocol delivering ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate in 68–71% yield [2]. This validated methodology, combined with the subsequent reduction (80–86% yield) and chlorination steps, provides a reliable entry point for diversifying the 4-position while maintaining the specific 3-ethyl-5-methyl scaffold geometry essential for target engagement in structure-based drug design.

Isoxazole Annelation for Fused Heterocycle Construction in Natural Product Synthesis

In synthetic programs employing the Isoxazole Annelation Reaction for constructing fused carbocyclic frameworks, 3-ethyl-5-methylisoxazole is the methodologically validated starting material [3]. The published procedure, demonstrating conversion to 1-methyl-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one, is contingent on the specific 3-ethyl-5-methyl substitution pattern. Substitution with 3,5-dimethylisoxazole would alter the steric environment of the annelation step and produce a different cyclization outcome, rendering the published protocol inapplicable.

Analytical Method Development Using Distinctive Mass Spectrometric Signature (m/z 112.08 [M+H]⁺)

The characteristic [M+H]⁺ ion of 3-ethyl-5-methylisoxazole at m/z 112.08 (C₆H₁₀NO⁺) is separated by 14 Da from the [M+H]⁺ of 3,5-dimethylisoxazole (m/z 98.06, C₅H₈NO⁺) and by 28 Da from 5-methylisoxazole (m/z 84.04, C₄H₆NO⁺) [1]. This mass spacing permits simultaneous LC-MS monitoring of all three isoxazole scaffolds in pooled reaction screening without isotopic interference, enabling high-throughput evaluation of substitution pattern effects on biological activity in a single analytical run.

Application

Selection Property

Validation Focus

Fragment-based drug design requiring controlled lipophilicity

Lipophilicity differentiation from 3,5-dimethylisoxazole

Confirm computed logP shift in experimental permeability assays

Scalable synthesis of 4-substituted isoxazole libraries

Peer-reviewed synthetic protocol availability

Reproduce reported yield and purity under similar conditions

Isoxazole annelation for fused heterocycle construction

Methodologically validated starting material

Protocol specificity to 3-ethyl-5-methyl substitution pattern

LC-MS differentiation in pooled reaction screening

Distinct mass shift vs. lower homologs

Mass resolution and interference check in multiplexed analytical runs

• [1] PubChem. (2026). Compound Summary for CID 12375133: 3-Ethyl-5-methylisoxazole. National Library of Medicine. (Also see PubChem entries for CID 300-87-8 and CID 8634.) View Source
• [2] Organic Syntheses. (1988). A General Synthesis of 4-Isoxazolecarboxylic Esters: Ethyl 3-Ethyl-5-methyl-4-isoxazolecarboxylate. Coll. Vol. 6, p. 592. View Source
• [3] McMurry, J. E. (1973). Isoxazole Annelation Reaction: 1-Methyl-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one. Organic Syntheses, 53, 70; Coll. Vol. 6, p. 781. View Source